Cas no 1803726-97-7 (Ethyl 3,4-dichloro-2-nitrobenzoate)

• Product Name: Ethyl 3,4-dichloro-2-nitrobenzoate
• CAS No: 1803726-97-7
• MF: C₉H₇Cl₂NO₄
• MW: 264.062180757523
• CID: 4705611
• Update Time: 2023-08-15

Ethyl 3,4-dichloro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-dichloro-2-nitrobenzoate

• Inchi： 1S/C9H7Cl2NO4/c1-2-16-9(13)5-3-4-6(10)7(11)8(5)12(14)15/h3-4H,2H2,1H3
• InChI Key： CKZKNNGIBOJCST-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OCC)=C1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Topological Polar Surface Area: 72.1